Cas no 2034587-11-4 (4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide
• CAS No: 2034587-11-4
• MF: C₁₅H₁₄FN₃O₃S
• MW: 335.3534
• CID: 5353920
• Update Time: 2025-06-08

4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-pyrazolo[1,5-a]pyridin-5-ylbenzenesulfonamide
• 4-ethoxy-3-fluoro-N-(pyrazolo[1,5-a]pyridin-5-yl)benzenesulfonamide
• 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide

• Inchi： 1S/C15H14FN3O3S/c1-2-22-15-4-3-13(10-14(15)16)23(20,21)18-11-6-8-19-12(9-11)5-7-17-19/h3-10,18H,2H2,1H3
• InChI Key： ZRVKRFROKNWOFJ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C(C=1[H])F)OC([H])([H])C([H])([H])[H])(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• XLogP3: 2
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide (CAS No. 2034587-11-4)

4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide, identified by its CAS number 2034587-11-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrazolo[1,5-a]pyridine core fused with a benzene sulfonamide moiety, make it a promising candidate for further exploration in drug discovery.

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Its fused bicyclic system provides multiple hydrogen bonding sites and aromatic interactions, which are crucial for binding to biological macromolecules. In the case of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide, the introduction of a fluoro substituent at the 3-position and an ethoxy group at the 4-position of the benzene ring further modulates its electronic properties and binding affinity. These modifications enhance the compound's potential as a pharmacophore in the design of novel therapeutic agents.

The sulfonamide functional group (-SO₂NH₂) is another critical feature of this compound. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The benzene sulfonamide moiety in 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide is expected to contribute to its bioactivity by forming stable interactions with target proteins. Additionally, the pyrazolo[1,5-a]pyridine ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of bioactive molecules. The combination of experimental techniques such as X-ray crystallography and molecular dynamics simulations has provided valuable insights into how 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide interacts with biological targets. These studies have revealed that the pyrazolo[1,5-a]pyridine core and the sulfonamide group are key elements in mediating binding affinity and specificity.

In terms of synthetic chemistry, 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The synthesis typically starts with readily available precursors such as pyrazole derivatives and aromatic sulfonyl chlorides. The introduction of the fluoro and ethoxy substituents requires careful selection of reagents and reaction conditions to ensure high yield and purity.

The pharmacological potential of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide has been explored in several preclinical studies. Research indicates that this compound exhibits promising activity against various disease models, including cancer and inflammation-related disorders. The pyrazolo[1,5-a]pyridine scaffold has been shown to inhibit kinases and other enzymes involved in tumor growth and progression. Additionally, the sulfonamide group contributes to its anti-inflammatory effects by modulating cytokine production and immune cell function.

One notable study published in a leading pharmaceutical journal demonstrated that derivatives of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-yl}benzene-1-sulfonamide exhibit significant inhibitory activity against specific kinases implicated in cancer metabolism. The study utilized high-throughput screening (HTS) techniques to identify potent analogs within this series. The results suggest that further optimization of the substitution pattern could lead to the development of novel kinase inhibitors with improved selectivity and efficacy.

Another area of interest is the potential application of 4-ethoxy-3-fluoro-N-{pyrazolo[1,5-a]pyridin-5-y]}benzene - 1 - sulfonamide in treating neurodegenerative diseases. Preliminary findings suggest that this compound may interact with receptors involved in synaptic transmission and neuroprotection. The ability to modulate these pathways could make it a valuable candidate for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of a fluoro substituent at the 3-position enhances metabolic stability and binding affinity due to its ability to form strong dipole-dipole interactions with biological targets. In 4 - ethoxy - 3 - fluoro - N - { pyrazolo [ 1 , 5 - a ] pyridin - 5 - yl } benzene - 1 - sulf on am ide, this effect contributes to its overall pharmacological profile by improving its bioavailability and target engagement.

In conclusion, 4 - eth oxy - 3 - fluoro - N - { py ra z ol o [ 1 , 5 - a ] p y rid ine } b en zene - 1 s u lf on am ide ( C A S N o . 2 0 3 4 5 8 7 -11 –4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Further studies are warranted to fully elucidate its therapeutic potential across various disease indications . As computational methods continue to evolve , researchers will be better positioned to design more effective derivatives based on this scaffold . p >